Cas no 30587-23-6 (Phenol, iodo-)

• Product Name: Phenol, iodo-
• CAS No: 30587-23-6
• MF: C₆H₅IO
• MW: 220.007774114609
• CID: 318025
• PubChem ID: 10784
• Update Time: 2025-04-19

Phenol, iodo- Chemical and Physical Properties

Names and Identifiers

• Phenol, iodo-
• Iodophenol
• 2-Jodphenol
• AM87042
• CS-W008896
• BRN 1855300
• 4-06-00-01070 (Beilstein Handbook Reference)
• Z384970702
• 2-Iodophenol (2IP)
• Q27102035
• I0460
• EINECS 208-569-9
• PS-7876
• o-Jodphenol
• DTXSID5052175
• WLN: QR BI
• EN300-39648
• AC-4390
• C01874
• NSC-9245
• 2-Jodfenol
• BDBM217397
• 533-58-4
• CHEBI:16706
• STR06375
• 2-IODOPHENOL
• AKOS009156984
• NSC 9245
• FT-0632327
• o-Jodfenol
• MFCD00013963
• H11264
• F27L34A8B9
• 2-Iodophenol, 98%
• SCHEMBL5720
• BP-21314
• NS00032730
• A829536
• O-IODOPHENOL [MI]
• InChI=1/C6H5IO/c7-5-3-1-2-4-6(5)8/h1-4,8
• CHEMBL225564
• NSC9245
• 6X8
• Phenol, 2-iodo-
• Phenol, o-iodo-
• SY005097
• J-200045
• o-Jodfenol [Czech]
• 2-iodo-phenol
• o-Iodophenol
• 30587-23-6
• 2-iodanylphenol
• 2-Jodfenol [Czech]
• 2-iodo phenol
• UNII-F27L34A8B9

• Inchi： 1S/C6H5IO/c7-5-3-1-2-4-6(5)8/h1-4,8H
• InChI Key： KQDJTBPASNJQFQ-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1O

Computed Properties

• Exact Mass: 219.93805
• Monoisotopic Mass: 219.93851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23